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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Blue 45 (C.I. 63010), an anthraquinone-based dye. Understanding the solubility of this

compound is critical for its application in various fields, including histology, materials science,

and as a model compound in adsorption and environmental studies.

Core Properties of Acid Blue 45
Chemical Name: Disodium 4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-disulfonate

Molecular Formula: C₁₄H₈N₂Na₂O₁₀S₂[1][2][3][4]

Molecular Weight: 474.33 g/mol [1]

CAS Number: 2861-02-1

Appearance: Dark purple-brown or blue powder

Qualitative Solubility Data
Acid Blue 45 is an anionic dye, and its solubility is largely influenced by the polarity of the

solvent. The presence of two sulfonate groups enhances its solubility in polar solvents. The

following table summarizes the available qualitative solubility data.
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Solvent Solubility Description References

Water Soluble

Ethanol Slightly Soluble

Cellosolve Slightly Soluble

Acetone Insoluble

Benzene Insoluble

Carbon Tetrachloride Insoluble

Quantitative Solubility Data
Currently, there is a limited amount of publicly available quantitative data on the solubility of

Acid Blue 45 in various solvents at different conditions. To address this, a detailed

experimental protocol for determining the solubility is provided in the following section. This

protocol can be adapted to generate precise quantitative data for specific research needs.

Experimental Protocol: Spectrophotometric
Determination of Acid Blue 45 Solubility
This protocol outlines a reliable method for determining the solubility of Acid Blue 45 in a given

solvent using UV-Visible spectrophotometry, based on Beer-Lambert Law.

Materials and Equipment
Acid Blue 45 (high purity)

Solvent of interest (e.g., water, ethanol, buffer solutions of various pH)

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks (various sizes)

Pipettes (various sizes)
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Beakers

Magnetic stirrer and stir bars

Temperature-controlled shaker or water bath

Syringe filters (0.45 µm)

Cuvettes
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Caption: Workflow for determining the solubility of Acid Blue 45.
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Detailed Procedure
Step 1: Preparation of Stock and Standard Solutions

Stock Solution: Accurately weigh a known mass of Acid Blue 45 and dissolve it in the

solvent of interest in a volumetric flask to prepare a stock solution of a known concentration

(e.g., 100 mg/L).

Standard Solutions: Perform serial dilutions of the stock solution to prepare a series of

standard solutions with decreasing concentrations (e.g., 50, 25, 12.5, 6.25, 3.125 mg/L).

Step 2: Determination of Maximum Wavelength (λmax)

Using the spectrophotometer, scan the absorbance of one of the standard solutions across

the visible spectrum (typically 400-700 nm) to determine the wavelength of maximum

absorbance (λmax).

All subsequent absorbance measurements should be performed at this λmax.

Step 3: Generation of Calibration Curve

Measure the absorbance of each standard solution at λmax.

Plot a graph of absorbance versus concentration for the standard solutions.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c), where 'y'

is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept. This is the Beer-

Lambert calibration curve.

Step 4: Preparation of Saturated Solution

Add an excess amount of Acid Blue 45 to a known volume of the solvent in a beaker or

flask.

Stir the mixture vigorously using a magnetic stirrer in a temperature-controlled environment

(e.g., 25°C) for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.
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After reaching equilibrium, allow the solution to stand undisturbed for a period to allow the

undissolved solid to settle.

Step 5: Measurement and Calculation of Solubility

Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.45

µm syringe filter to remove any undissolved particles.

Dilute the filtered saturated solution with a known volume of the solvent to bring its

absorbance within the range of the calibration curve.

Measure the absorbance of the diluted saturated solution at λmax.

Use the equation of the calibration curve to calculate the concentration of the diluted

solution.

Multiply the calculated concentration by the dilution factor to determine the concentration of

the saturated solution, which represents the solubility of Acid Blue 45 in that solvent at that

temperature.

Logical Relationships in Solubility Determination
The following diagram illustrates the logical flow and dependencies in the experimental

determination of solubility.
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Caption: Logical flow for experimental solubility determination.

This technical guide provides a foundational understanding of the solubility of Acid Blue 45
and a practical framework for its quantitative determination. Researchers are encouraged to

adapt the provided protocol to their specific experimental conditions to generate precise and

reliable solubility data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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